Cas no 121750-74-1 (3,4-dimethoxyphenyl chloroformate)

3,4-Dimethoxyphenyl chloroformate is a versatile reagent primarily used in organic synthesis for the introduction of the 3,4-dimethoxyphenyloxycarbonyl (Dmpoc) protecting group. Its key advantages include high reactivity toward amines and alcohols, facilitating efficient protection of functional groups under mild conditions. The electron-rich dimethoxy substituents enhance stability while maintaining selectivity in multi-step reactions. This compound is particularly valuable in peptide synthesis and pharmaceutical intermediates, where orthogonal protection strategies are required. It exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. Careful handling is recommended due to its moisture sensitivity and potential lachrymatory properties.

3,4-dimethoxyphenyl chloroformate structure

121750-74-1 structure

Product Name:3,4-dimethoxyphenyl chloroformate

CAS No:121750-74-1

MF:C₉H₉ClO₄

MW:216.618362188339

CID:2888269

PubChem ID:18960950

Update Time:2025-05-26

3,4-dimethoxyphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

- Carbonochloridic acid, 3,4-dimethoxyphenyl ester
- 3,4-dimethoxyphenyl chloroformate
- Inchi： 1S/C9H9ClO4/c1-12-7-4-3-6(14-9(10)11)5-8(7)13-2/h3-5H,1-2H3
- InChI Key： WEWQQXOZLOKJKK-UHFFFAOYSA-N
- SMILES： C(Cl)(OC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

Exact Mass: 216.019
Monoisotopic Mass: 216.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 44.8A^2

3,4-dimethoxyphenyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01046109-1g	3,4-Dimethoxyphenyl chloroformate	121750-74-1	95%	1g	￥5481.0	2023-04-04
Enamine	EN300-1613021-0.05g	3,4-dimethoxyphenyl chloroformate	121750-74-1		0.05g	$924.0	2023-06-04
Enamine	EN300-1613021-0.1g	3,4-dimethoxyphenyl chloroformate	121750-74-1		0.1g	$968.0	2023-06-04
Enamine	EN300-1613021-0.25g	3,4-dimethoxyphenyl chloroformate	121750-74-1		0.25g	$1012.0	2023-06-04
Enamine	EN300-1613021-0.5g	3,4-dimethoxyphenyl chloroformate	121750-74-1		0.5g	$1056.0	2023-06-04
Enamine	EN300-1613021-1.0g	3,4-dimethoxyphenyl chloroformate	121750-74-1		1g	$1100.0	2023-06-04
Enamine	EN300-1613021-2.5g	3,4-dimethoxyphenyl chloroformate	121750-74-1		2.5g	$2155.0	2023-06-04
Enamine	EN300-1613021-5.0g	3,4-dimethoxyphenyl chloroformate	121750-74-1		5g	$3189.0	2023-06-04
Enamine	EN300-1613021-10.0g	3,4-dimethoxyphenyl chloroformate	121750-74-1		10g	$4729.0	2023-06-04
Enamine	EN300-1613021-50mg	3,4-dimethoxyphenyl chloroformate	121750-74-1		50mg	$647.0	2023-09-23